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Compound of Interest

Compound Name: YKL-05-099

Cat. No.: B15605874 Get Quote

Technical Support Center: YKL-05-099
Welcome to the technical support center for YKL-05-099. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

experimental use of this salt-inducible kinase (SIK) inhibitor. Here you will find troubleshooting

guides and frequently asked questions (FAQs) to address common challenges, particularly

concerning its solubility in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is YKL-05-099 and what is its mechanism of action?

YKL-05-099 is a potent and selective small-molecule inhibitor of salt-inducible kinases (SIKs),

with IC50 values of approximately 10 nM for SIK1, 40 nM for SIK2, and 30 nM for SIK3.[1][2][3]

SIKs are a family of serine/threonine kinases that play a crucial role in regulating inflammatory

responses and metabolic processes.[4] Under basal conditions, SIKs phosphorylate and

sequester class IIa histone deacetylases (HDACs) and CREB-regulated transcriptional

coactivators (CRTCs) in the cytoplasm.[4] By inhibiting SIKs, YKL-05-099 prevents the

phosphorylation of these downstream targets, leading to their translocation to the nucleus. This

in turn modulates gene expression, notably suppressing the production of pro-inflammatory

cytokines like TNFα, IL-6, and IL-12p40, while enhancing the production of the anti-

inflammatory cytokine IL-10.[2][3]
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Q2: I have seen conflicting reports about the solubility of YKL-05-099 in PBS. Is it soluble or

insoluble in aqueous buffers?

There are indeed conflicting reports regarding the solubility of YKL-05-099 in phosphate-

buffered saline (PBS). One study reports a high solubility of 428 ± 11 μM in PBS.[4]

Conversely, some commercial suppliers state that it is insoluble in PBS at a pH of 7.2.[5]

Another study reports dissolving YKL-05-099 in PBS supplemented with 25 mM HCl for in vivo

experiments, which suggests that a lower pH can improve its aqueous solubility.[6][7] This

discrepancy may be due to differences in the experimental conditions, such as the exact pH,

temperature, or the presence of other excipients. It is recommended to empirically determine

the solubility in your specific aqueous buffer.

Q3: What is the recommended solvent for preparing a stock solution of YKL-05-099?

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock

solutions of YKL-05-099.[1][8] It is highly soluble in DMSO, with reported concentrations of up

to 100 mg/mL (166.63 mM).[1][8] For optimal stability, it is advised to use anhydrous, high-

purity DMSO, as absorbed water can negatively impact the solubility of many small molecules.

[1]

Q4: What is the maximum concentration of DMSO that is safe for my cell-based assays?

The tolerance of cell lines to DMSO can vary. Generally, a final DMSO concentration of 0.5% or

lower in the cell culture medium is considered safe for most cell lines.[9] However, it is crucial

to perform a vehicle control experiment to determine the specific tolerance of your cell line to

DMSO. Primary cells are often more sensitive to DMSO than established cell lines.[9]

Troubleshooting Guide: YKL-05-099 Insolubility in
Aqueous Solutions
This guide provides a systematic approach to addressing solubility challenges with YKL-05-
099 in your experiments.

Issue: YKL-05-099 precipitates when diluted from a DMSO stock into an aqueous buffer or cell

culture medium.
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This is a common issue encountered with hydrophobic small molecules. The following

troubleshooting workflow can help you achieve a soluble working solution.

Start: YKL-05-099 Precipitation in Aqueous Solution

Step 1: Verify DMSO Stock Solution
- Is the stock solution clear?

- Is the DMSO anhydrous and high-purity?

Prepare fresh stock in anhydrous DMSO.
Consider gentle warming (37°C) and vortexing.

No

Step 2: Optimize Dilution Technique
- Pre-warm aqueous medium.

- Add DMSO stock drop-wise while vortexing.

Yes

Precipitation still observed?

Step 3: pH Adjustment
- Prepare buffers with slightly acidic pH (e.g., 6.0-7.0).

- Test solubility of YKL-05-099.

Yes

Visually inspect for clarity and proceed with experiment.

No

Step 4: Use of Co-solvents/Excipients
- Prepare an intermediate dilution in a co-solvent (e.g., PEG300).

- Consider using solubilizing agents like SBE-β-CD.
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Click to download full resolution via product page

Troubleshooting workflow for YKL-05-099 insolubility.

Data Summary
Parameter Value Reference

Molecular Weight 600.11 g/mol [2][3][5][8]

Chemical Formula C32H34ClN7O3 [2][3][5][8]

Appearance White to light yellow solid [2]

IC50 (SIK1) ~10 nM [1][2][3]

IC50 (SIK2) ~40 nM [1][2][3]

IC50 (SIK3) ~30 nM [1][2][3]

Solubility in DMSO ≥ 100 mg/mL (166.63 mM) [1][8]

Solubility in Ethanol 100 mg/mL [1]

Solubility in PBS
428 ± 11 μM (reported in one

study)
[4]

Solubility in PBS (pH 7.2)
Insoluble (reported by a

supplier)
[5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
Objective: To prepare a high-concentration stock solution of YKL-05-099 for long-term storage.

Materials:

YKL-05-099 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or amber glass vials

Vortex mixer

Calibrated balance

Procedure:

Allow the vial containing YKL-05-099 powder to equilibrate to room temperature before

opening to prevent condensation.

Weigh the desired amount of YKL-05-099 powder using a calibrated balance. For example,

to prepare 1 mL of a 10 mM stock solution, weigh 6.00 mg of YKL-05-099 (Molecular Weight

= 600.11 g/mol ).

Transfer the powder to a sterile microcentrifuge tube or amber glass vial.

Add the calculated volume of anhydrous DMSO to the vial. For a 10 mM solution with 6.00

mg of powder, add 1 mL of DMSO.

Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved.

If the compound does not fully dissolve, gentle warming in a 37°C water bath for 5-10

minutes followed by vortexing can be applied.

Visually inspect the solution to ensure it is clear and free of any particulate matter.

Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage.

Protocol 2: Preparation of a Working Solution for Cell-
Based Assays
Objective: To prepare a final working solution of YKL-05-099 for treating cells, ensuring the

final DMSO concentration remains below 0.5%.

Materials:
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10 mM YKL-05-099 stock solution in DMSO

Pre-warmed complete cell culture medium (e.g., DMEM + 10% FBS)

Sterile conical tubes or microcentrifuge tubes

Procedure:

Thaw an aliquot of the 10 mM YKL-05-099 stock solution at room temperature.

Calculate the volume of the stock solution required for your desired final concentration. For

example, to prepare 1 mL of a 10 µM working solution, you will need 1 µL of the 10 mM stock

solution.

Dispense the required volume of pre-warmed cell culture medium into a sterile tube.

While gently vortexing the medium, add the calculated volume of the YKL-05-099 stock

solution drop-by-drop. This gradual addition helps to prevent precipitation.

Continue to mix for another 10-15 seconds to ensure homogeneity.

Visually inspect the working solution for any signs of precipitation. If precipitation occurs,

refer to the troubleshooting guide.

Use the freshly prepared working solution immediately to treat your cells.

Crucially, prepare a vehicle control by adding the same volume of DMSO to the cell culture

medium without the inhibitor.

Signaling Pathway and Experimental Workflow
Diagrams
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Simplified signaling pathway of YKL-05-099 action.
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Start: YKL-05-099 Powder

Dissolve in anhydrous DMSO
to make 10 mM stock solution

Aliquot and store at -80°C

Thaw stock solution at RT

Prepare working solution in
pre-warmed cell culture medium

(Final DMSO < 0.5%)

Treat cells with working solution
and vehicle control

Perform downstream assay
(e.g., ELISA, qPCR, Western Blot)

End: Data Analysis
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Experimental workflow for using YKL-05-099 in cell-based assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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